ST 1535: A Technical Guide to its Mechanism of Action as an A2A Receptor Antagonist
ST 1535: A Technical Guide to its Mechanism of Action as an A2A Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the mechanism of action of ST 1535, a preferential adenosine (B11128) A2A receptor antagonist. The document details the compound's pharmacological profile, the underlying signaling pathways, and the experimental methodologies used for its characterization, making it a valuable resource for researchers in pharmacology and drug development.
Core Mechanism of Action: Competitive Antagonism of the Adenosine A2A Receptor
ST 1535 exerts its pharmacological effects primarily through competitive antagonism of the adenosine A2A receptor. This means that ST 1535 binds to the A2A receptor at the same site as the endogenous agonist, adenosine, but does not activate the receptor. By occupying the binding site, it prevents adenosine from binding and initiating the downstream signaling cascade. This action has been shown to be beneficial in models of Parkinson's disease, where it can potentiate the effects of L-DOPA therapy.[1][2]
The antagonism is not exclusive to the A2A receptor, as ST 1535 also shows activity at the A1 adenosine receptor, albeit with a lower affinity, classifying it as a preferential A2A antagonist.[1][2] Its long-lasting pharmacodynamic effects make it a compound of significant interest for therapeutic applications.[1][2]
Quantitative Pharmacological Profile of ST 1535
The following tables summarize the key quantitative data that define the pharmacological profile of ST 1535.
In Vitro Potency of ST 1535
| Receptor Subtype | Assay Type | Agonist Challenged | Measured Parameter | Value (IC50) | Reference |
| Human A2A Adenosine Receptor | cAMP Functional Assay | NECA | Inhibition of cAMP accumulation | 353 ± 30 nM | [1][2] |
| Human A1 Adenosine Receptor | cAMP Functional Assay | CHA | Inhibition of cAMP accumulation | 510 ± 38 nM | [1][2] |
In Vivo Efficacy of ST 1535 in Mouse Models of Parkinson's Disease
| Model | Agonist/Inducing Agent | Measured Effect | Effective Dose (Oral) | Duration of Action | Reference |
| Catalepsy | CGS 21680 (A2A agonist) | Antagonism of catalepsy | 5 and 10 mg/kg | - | [1][2] |
| Catalepsy | Haloperidol | Antagonism of catalepsy | 5 to 20 mg/kg | Up to 7 hours | [1][2] |
| Motor Activity | - | Induction of hypermotility | 5 to 20 mg/kg | Up to 7 hours | [1][2] |
| L-DOPA Potentiation | Haloperidol | Potentiation of L-DOPA's anti-cataleptic effect | 1.25 and 2.5 mg/kg | - | [1][2] |
Signaling Pathways
The following diagrams illustrate the adenosine A2A receptor signaling pathway and the mechanism of ST 1535's antagonistic action.
Adenosine A2A Receptor Signaling Pathway
Mechanism of Action of ST 1535
Experimental Protocols
The following are detailed methodologies for key experiments used to characterize A2A receptor antagonists like ST 1535. While the precise details for the original ST 1535 studies are not fully available in the public domain, these protocols represent the standard and widely accepted methods in the field.
Radioligand Binding Assay for A2A Receptor Affinity
Objective: To determine the binding affinity (Ki) of ST 1535 for the A2A receptor.
Materials:
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Membrane preparations from cells expressing the human A2A receptor (e.g., HEK-293 or CHO cells).
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Radioligand specific for the A2A receptor (e.g., [³H]-ZM241385 or [³H]-CGS21680).
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ST 1535 at various concentrations.
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Non-specific binding control (e.g., a high concentration of a known A2A antagonist like theophylline).
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Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).
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Glass fiber filters.
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Scintillation counter.
Procedure:
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Incubation: In a multi-well plate, combine the cell membrane preparation, the radioligand at a fixed concentration (typically at or below its Kd), and varying concentrations of ST 1535. For total binding, omit ST 1535. For non-specific binding, add a high concentration of the non-specific binding control.
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Equilibration: Incubate the mixture at a controlled temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).
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Separation: Rapidly filter the incubation mixture through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.
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Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.
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Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.
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Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the specific binding as a function of the ST 1535 concentration and fit the data to a one-site competition model to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation.
cAMP Functional Assay for A2A Receptor Antagonism
Objective: To measure the functional potency (IC50) of ST 1535 in inhibiting A2A receptor-mediated signaling.
Materials:
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Whole cells expressing the human A2A receptor (e.g., CHO or HEK-293 cells).
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A2A receptor agonist (e.g., NECA or CGS 21680).
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ST 1535 at various concentrations.
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cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen-based).
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Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
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Cell culture medium.
Procedure:
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Cell Plating: Seed the cells in a multi-well plate and allow them to adhere overnight.
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Pre-incubation with Antagonist: Replace the medium with a buffer containing the phosphodiesterase inhibitor and varying concentrations of ST 1535. Incubate for a defined period (e.g., 15-30 minutes).
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Agonist Stimulation: Add the A2A receptor agonist at a fixed concentration (typically its EC80) to all wells except the basal control.
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Incubation: Incubate for a time sufficient to allow for robust cAMP production (e.g., 30-60 minutes).
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Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration according to the instructions of the chosen cAMP assay kit.
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Data Analysis: Plot the cAMP concentration as a function of the ST 1535 concentration and fit the data to a dose-response inhibition curve to determine the IC50 value.
Experimental Workflow for Characterization of an A2A Antagonist
The following diagram outlines a typical workflow for the preclinical characterization of a novel A2A receptor antagonist.
